2-Bromo-3,4,5,6-tetrafluorobenzoic acid
Overview
Description
2-Bromo-3,4,5,6-tetrafluorobenzoic acid is a heterocyclic organic compound . It has a molecular weight of 272.979253 g/mol and a molecular formula of C7HBrF4O2 . The IUPAC name for this compound is 2-bromo-3,4,5,6-tetrafluorobenzoic acid .
Molecular Structure Analysis
The canonical SMILES structure for 2-Bromo-3,4,5,6-tetrafluorobenzoic acid is C1(=C(C(=C(C(=C1Br)F)F)F)F)C(=O)O . The InChI Key for this compound is CSQFCJLDFYDOGY-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2-Bromo-3,4,5,6-tetrafluorobenzoic acid has a density of 2.022g/cm³ . It has a boiling point of 266.7ºC at 760 mmHg . The compound has a flash point of 115.1ºC . It has 6 H-Bond acceptors and 1 H-Bond donor .Scientific Research Applications
Synthesis and Intermediates
Synthesis Techniques
The synthesis of 2,3,4,5-Tetrafluorobenzoic acid (TFBA), closely related to 2-Bromo-3,4,5,6-tetrafluorobenzoic acid, has been developed starting from N-phenyl tetrachlorophthalimide. This method affords TFBA with a total yield of 56.4%, demonstrating its potential as an intermediate in fluoroquinolone antibiotics production (Kun, 2006).
Halogenation and Substitution Methods
Research on the selective conversion of 1,3-difluorobenzene into various bromobenzoic acids demonstrates the regioflexibility of this compound in synthesis processes. This method provides insights into creating derivatives like 2-Bromo-3,4,5,6-tetrafluorobenzoic acid (Schlosser & Heiss, 2003).
Chemical Properties and Analysis
Vibrational Frequencies and Hydrogen Bonding
A study on the vibrational frequencies and hydrogen bonding of TFBA provides a deeper understanding of its molecular structure, which is crucial for developing compounds like 2-Bromo-3,4,5,6-tetrafluorobenzoic acid (Subhapriya et al., 2017).
Thermodynamics and Structure-Property Relationships
Investigations into the thermodynamics of sublimation, fusion, and vaporization of halogenbenzoic acids offer valuable information on the physical properties of related compounds, including 2-Bromo-3,4,5,6-tetrafluorobenzoic acid (Zherikova et al., 2016).
Applications in Coordination Chemistry
- Coordination Polymers and Metal-Organic Frameworks: The optimized synthesis of tetrafluoroterephthalic acid, closely related to 2-Bromo-3,4,5,6-tetrafluorobenzoic acid, has been achieved and used in constructing new coordination polymers and metal-organic frameworks, showcasing its potential in material science (Orthaber et al., 2010).
Safety and Hazards
The safety data sheet for 2-Bromo-3,4,5,6-tetrafluorobenzoic acid suggests that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2-bromo-3,4,5,6-tetrafluorobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7HBrF4O2/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSQFCJLDFYDOGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1Br)F)F)F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7HBrF4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00590714 | |
Record name | 2-Bromo-3,4,5,6-tetrafluorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00590714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-3,4,5,6-tetrafluorobenzoic acid | |
CAS RN |
16583-04-3 | |
Record name | 2-Bromo-3,4,5,6-tetrafluorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00590714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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